![molecular formula C19H12F2N4OS B2415172 3-amino-N-(2,4-difluorophenyl)-6-(4-pyridinyl)thieno[2,3-b]pyridine-2-carboxamide CAS No. 445267-45-8](/img/structure/B2415172.png)
3-amino-N-(2,4-difluorophenyl)-6-(4-pyridinyl)thieno[2,3-b]pyridine-2-carboxamide
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Overview
Description
This compound is a complex organic molecule that contains several functional groups, including an amine group (-NH2), a carboxamide group (-CONH2), a pyridine ring, and a thieno[2,3-b]pyridine ring. The presence of these functional groups suggests that this compound might have interesting chemical properties and could potentially be used in various chemical reactions .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, starting with the synthesis of the pyridine and thieno[2,3-b]pyridine rings, followed by the introduction of the amine and carboxamide groups. The exact synthesis route would depend on the available starting materials and the desired yield and purity .Molecular Structure Analysis
The molecular structure of this compound is quite complex due to the presence of several rings and functional groups. The pyridine and thieno[2,3-b]pyridine rings are aromatic, which means they are particularly stable. The amine and carboxamide groups can form hydrogen bonds, which could influence the compound’s physical and chemical properties .Chemical Reactions Analysis
The amine and carboxamide groups are both reactive and could participate in various chemical reactions. For example, the amine group could react with acids to form ammonium salts, while the carboxamide group could react with bases to form carboxylate ions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the amine and carboxamide groups could make the compound polar and therefore soluble in polar solvents. The compound’s melting and boiling points would depend on its molecular weight and the strength of the intermolecular forces .Scientific Research Applications
Antiproliferative Properties
3-Amino-N-(2,4-difluorophenyl)-6-(4-pyridinyl)thieno[2,3-b]pyridine-2-carboxamide and its analogues demonstrate significant antiproliferative properties, particularly against phospholipase C enzymes. These compounds' structure-activity relationships have been explored, with modifications leading to variations in their biological activity. Specifically, alterations at certain positions of the molecule, like the 3-amino and 2-aryl carboxamide functionalities, result in a complete loss of activity, while modifications at C-5 have yielded compounds with enhanced activity (van Rensburg et al., 2017).
Synthetic and Structural Chemistry
The compound is versatile in synthetic chemistry, serving as a synthon for the preparation of a range of derivatives, such as thieno[3,2-d]pyrimidine-7-carbonitriles and thieno[3,4-b]pyridine-7-carboxamides. These derivatives arise from various reactions and heating processes, showcasing the compound's adaptability in chemical synthesis (El-Meligie et al., 2020).
Unusual and Stereoselective Synthesis Approaches
In an interesting chemical behavior, the oxidation of this compound using commercially available bleach leads to the formation of dimeric structures with moderate yields. This process highlights an unusual and stereoselective approach to synthesizing complex dimeric structures, expanding the chemical utility of the compound (Stroganova et al., 2019).
Development of Multicomponent Synthesis Methods
Research has been devoted to developing new methods for the synthesis of functionally diverse thieno[2,3-b]pyridines. These methods involve multicomponent condensation reactions, signifying the compound's central role in facilitating the creation of structurally complex and functionally varied molecules (Dyachenko et al., 2019).
Future Directions
properties
IUPAC Name |
3-amino-N-(2,4-difluorophenyl)-6-pyridin-4-ylthieno[2,3-b]pyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12F2N4OS/c20-11-1-3-15(13(21)9-11)24-18(26)17-16(22)12-2-4-14(25-19(12)27-17)10-5-7-23-8-6-10/h1-9H,22H2,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBVHQMQSNGPEJK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)F)NC(=O)C2=C(C3=C(S2)N=C(C=C3)C4=CC=NC=C4)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12F2N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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